N-(2-fluorocyclopentyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(2-fluorocyclopentyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C8H11FN2S/c9-6-2-1-3-7(6)11-8-10-4-5-12-8/h4-7H,1-3H2,(H,10,11)
• InChI Key: LETVUIGJZVFTDI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)F)NC2=NC=CS2
• Molecular Formula: C8H11FN2S
• Molecular Weight: 186.25 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would typically be determined using a variety of analytical techniques. These might include measuring its melting point, boiling point, solubility in various solvents, and its spectroscopic properties.

Scientific Research Applications

Medicinal Chemistry: Drug Design and Development

Nitrogen-containing heterocycles like N-(2-fluorocyclopentyl)-1,3-thiazol-2-amine are pivotal in medicinal chemistry. . . The unique structure of N-(2-fluorocyclopentyl)-1,3-thiazol-2-amine could be exploited to develop new drugs with improved efficacy and safety profiles.

Fluorinated Polymers and Coatings

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Synthetic Cannabinoid Research

. These substances are of interest in scientific research due to their potential implications in medicine and forensic science. Studying the effects and interactions of these compounds can lead to a better understanding of cannabinoid receptors and their role in human physiology.

Environmental Chemistry: Fluorine Cycle

. Research into the lifecycle of compounds like N-(2-fluorocyclopentyl)-1,3-thiazol-2-amine can contribute to the development of sustainable practices for managing fluorinated materials.

Pharmaceutical Stability Enhancement

. The presence of fluorine in N-(2-fluorocyclopentyl)-1,3-thiazol-2-amine could be leveraged to create more stable pharmaceuticals that resist rapid degradation in the human body, thus enhancing their therapeutic effectiveness.

Biotechnology: Enzymatic Synthesis

. N-(2-fluorocyclopentyl)-1,3-thiazol-2-amine could be used in enzymatic reactions to form C-F bonds, which are key to the development of novel fluorinated pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of this compound is not clear from the available literature. If it’s a biologically active compound, its mechanism of action would depend on its structure and the biological system in which it’s active.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. If it has biological activity, it might be studied further for potential therapeutic uses. Alternatively, if it has interesting chemical properties, it might be studied in the context of synthetic chemistry or materials science.